Cas no 1849302-98-2 ((5-Methyl-1,2,4-oxadiazol-3-yl)methanethiol)

• Product Name: (5-Methyl-1,2,4-oxadiazol-3-yl)methanethiol
• CAS No: 1849302-98-2
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• CID: 5694649
• PubChem ID: 58957148
• Update Time: 2025-05-25

(5-Methyl-1,2,4-oxadiazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1849302-98-2
• (5-methyl-1,2,4-oxadiazol-3-yl)methanethiol
• SCHEMBL8288460
• EN300-1085678
• 1,2,4-Oxadiazole-3-methanethiol, 5-methyl-
• (5-Methyl-1,2,4-oxadiazol-3-yl)methanethiol

• Inchi： 1S/C4H6N2OS/c1-3-5-4(2-8)6-7-3/h8H,2H2,1H3
• InChI Key： KYPCYORRJDUKOQ-UHFFFAOYSA-N
• SMILES： SCC1=NOC(C)=N1

Computed Properties

• Exact Mass: 130.02008399g/mol
• Monoisotopic Mass: 130.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 231.7±42.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on (5-Methyl-1,2,4-oxadiazol-3-yl)methanethiol

5-Methyl-1,2,4-Oxadiazol-3-yl Methanethiol (CAS No. 1849302-98-2): A Comprehensive Overview

5-Methyl-1,2,4-Oxadiazol-3-yl Methanethiol, also known by its CAS registry number 1849302-98-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thioether derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of 5-Methyl-1,2,4-Oxadiazol-3-yl Methanethiol consists of a methyl group attached to the oxadiazole ring system, which is further connected to a methanethiol group. This combination of functional groups imparts distinctive chemical and physical characteristics to the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Methyl-1,2,4-Oxadiazol-3-yl Methanethiol through various routes. One prominent method involves the reaction of an appropriate thioamide with an oxadiazole derivative under specific conditions. This approach not only ensures high yield but also allows for precise control over the product's purity and structural integrity. The synthesis of this compound has been optimized to meet the demands of large-scale production in industrial settings.

The properties of 5-Methyl-1,2,4-Oxadiazol-3-yl Methanethiol make it a valuable candidate for applications in drug discovery and materials science. In the pharmaceutical industry, this compound has shown potential as a lead molecule for designing novel therapeutic agents targeting various diseases. Its ability to interact with biological systems through specific molecular mechanisms has been explored in recent studies.

In terms of materials science, 5-Methyl-1,2,4-Oxadiazol-3-yl Methanethiol exhibits interesting electronic properties that make it suitable for use in advanced materials such as conductive polymers and organic semiconductors. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance the electrical conductivity and mechanical stability of the resulting materials.

Recent research has also focused on the environmental impact and biodegradation of 5-Methyl-1,2,4-Oxadiazol-3